
Thorium sulfate solubility in water at different
temperatures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thorium sulfate

Cat. No.: B1617388 Get Quote

Thorium Sulfate Solubility in Water: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of thorium sulfate in

water at various temperatures. The information is intended to support research, development,

and other scientific endeavors where precise data on thorium sulfate's aqueous behavior is

critical.

Quantitative Solubility Data
The solubility of thorium(IV) sulfate nonahydrate (Th(SO4)2·9H2O) in water exhibits a clear

dependence on temperature. Below is a summary of the available quantitative data.

Temperature (°C) Solubility ( g/100 g H₂O)

0 0.74[1][2]

10 0.99[1][2]

20 1.38[1][2]

30 1.99[1][2]

40 3.0[2]
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Note: The primary experimental source for this data was not identified in the available literature.

The data is reported in established chemical data compilations.

Experimental Protocol for Solubility Determination
While the specific experimental protocol used to generate the data in the table above is not

available, a general and widely accepted methodology for determining the solubility of an

inorganic salt such as thorium sulfate in water is the isothermal equilibrium method followed

by gravimetric analysis.

Principle
A saturated solution of the salt is prepared at a constant, controlled temperature. A known

mass or volume of the saturated solution is then carefully evaporated to dryness, and the mass

of the remaining salt is determined. From these measurements, the solubility in grams of solute

per 100 grams of solvent can be calculated.

Apparatus
Constant temperature water bath with precise temperature control (±0.1°C)

Borosilicate glass flasks with stoppers

Magnetic stirrer and stir bars

Syringes with membrane filters (e.g., 0.45 µm pore size)

Pre-weighed evaporating dishes

Analytical balance (±0.0001 g)

Drying oven

Procedure
Sample Preparation: An excess amount of thorium sulfate is added to a known mass of

deionized water in a glass flask. The flask is securely stoppered.
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Equilibration: The flask is placed in the constant temperature water bath and stirred

vigorously using a magnetic stirrer. The solution is allowed to equilibrate for a sufficient

period (typically 24-48 hours) to ensure that saturation is reached. The presence of

undissolved solid at the bottom of the flask confirms that the solution is saturated.

Sample Withdrawal: After equilibration, stirring is stopped, and the excess solid is allowed to

settle. A sample of the clear supernatant is withdrawn using a syringe fitted with a membrane

filter to prevent any undissolved solid from being collected.

Gravimetric Analysis: A pre-weighed evaporating dish is used to collect a known mass of the

filtered saturated solution. The dish and its contents are then placed in a drying oven at a

suitable temperature (e.g., 110°C) until all the water has evaporated and the thorium
sulfate is completely dry. The dish is then cooled in a desiccator and weighed. This process

of heating, cooling, and weighing is repeated until a constant mass is obtained.

Calculation: The solubility is calculated using the following formula:

Solubility ( g/100 g H₂O) = (Mass of dry thorium sulfate / Mass of water evaporated) x 100

Where:

Mass of dry thorium sulfate = (Mass of dish + dry salt) - (Mass of empty dish)

Mass of water evaporated = (Mass of dish + saturated solution) - (Mass of dish + dry salt)

Temperature Variation: The entire procedure is repeated at different temperatures to

determine the solubility curve.

Visualization of Solubility Data
The following diagram illustrates the relationship between temperature and the solubility of

thorium(IV) sulfate nonahydrate in water, based on the data presented in Section 1.
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Solubility of Thorium(IV) Sulfate Nonahydrate in Water

0°C 0.74 g/100g H₂O

10°C 0.99 g/100g H₂O

20°C 1.38 g/100g H₂O

30°C 1.99 g/100g H₂O

40°C

3.0 g/100g H₂O

Click to download full resolution via product page

Caption: Temperature's effect on thorium sulfate solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1617388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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